Cas no 96755-05-4 ((2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• CAS No: 96755-05-4
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 6525562
• PubChem ID: 5378786
• Update Time: 2025-11-02

(2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• (E)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)-, (2E)-

• Inchi： 1S/C18H16O5/c1-21-13-4-5-14(16(20)11-13)15(19)6-2-12-3-7-17-18(10-12)23-9-8-22-17/h2-7,10-11,20H,8-9H2,1H3/b6-2+
• InChI Key： VNJIXIJBFWSXDA-QHHAFSJGSA-N
• SMILES： C(C1=CC=C(OC)C=C1O)(=O)/C=C/C1=CC=C2OCCOC2=C1

Computed Properties

• Exact Mass: 312.09977361g/mol
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Melting Point: 171 °C(Solv: methanol (67-56-1))
• Boiling Point: 526.8±50.0 °C(Predicted)
• pka: 7.27±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one

Recent Advances in the Study of (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one (CAS: 96755-05-4)

The compound (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one (CAS: 96755-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chalcone derivative, characterized by its unique benzodioxin and methoxyphenyl moieties, exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's ability to modulate key signaling pathways involved in inflammation and oxidative stress. In vitro studies have demonstrated that (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its antioxidant properties have been linked to the scavenging of reactive oxygen species (ROS) and the upregulation of endogenous antioxidant enzymes.

Another area of interest is the compound's anticancer activity. Recent preclinical studies have shown that it induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of intrinsic apoptotic pathways. Mechanistic studies reveal that the compound disrupts mitochondrial membrane potential and activates caspase-3, leading to programmed cell death. These findings highlight its potential as a chemotherapeutic agent, either alone or in combination with existing therapies.

In terms of synthetic optimization, researchers have developed more efficient and scalable methods for producing (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one. Recent advancements include the use of green chemistry approaches, such as solvent-free reactions and catalytic methods, to improve yield and reduce environmental impact. These innovations are critical for facilitating further pharmacological and clinical studies.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the growing body of evidence supports the continued investigation of this compound as a potential therapeutic agent. In conclusion, (2E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one represents a promising candidate for drug development, with its multifaceted pharmacological properties warranting further exploration.